![molecular formula C19H20Cl2N2O B6163254 2-chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one CAS No. 802009-62-7](/img/no-structure.png)
2-chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one
Overview
Description
2-Chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one, also known as 2-Chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one (CPD-1), is an organic compound that has been studied for its potential applications in scientific research and laboratory experiments. CPD-1 is an important intermediate in the synthesis of various organic compounds and has been used in various research applications.
Mechanism of Action
The mechanism of action of CPD-1 is not well understood, but it is believed that it acts as an intermediate in the synthesis of various organic compounds. CPD-1 reacts with other molecules to form new compounds, which can then be used in various research applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of CPD-1 have not been extensively studied. However, CPD-1 has been shown to have some antioxidant activity and has been used in the synthesis of biologically active compounds.
Advantages and Limitations for Lab Experiments
The use of CPD-1 in laboratory experiments has several advantages, including its low cost and availability, its ease of synthesis, and its ability to act as an intermediate in the synthesis of various organic compounds. However, CPD-1 has some limitations, including its low solubility in water and its instability in the presence of strong acids and bases.
Future Directions
There are several potential future directions for the use of CPD-1 in scientific research and laboratory experiments. These include the use of CPD-1 in the synthesis of novel organic compounds and biologically active compounds, the study of its biochemical and physiological effects, and the development of new methods for its synthesis. Additionally, CPD-1 could be used in the synthesis of polymers materials and the study of their properties.
Synthesis Methods
CPD-1 can be synthesized using a variety of methods, including the reaction of 4-chlorophenylacetic acid with ethyl piperazine in the presence of an acid catalyst. The reaction is carried out at a temperature of about 80°C for several hours and yields a crude product that can be purified by recrystallization. Other methods for the synthesis of CPD-1 include the reaction of 4-chlorobenzaldehyde with ethyl piperazine in the presence of an acid catalyst and the reaction of 4-chlorobenzyl chloride with ethyl piperazine in the presence of an acid catalyst.
Scientific Research Applications
CPD-1 has been used in various scientific research applications, including the synthesis of novel organic compounds and the study of their properties. CPD-1 has also been used in the synthesis of biologically active compounds and the study of their pharmacological properties. CPD-1 has also been used in the synthesis of polymers materials and the study of their properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one' involves the reaction of 4-[(4-chlorophenyl)(phenyl)methyl]piperazine with 2-chloroacetyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-[(4-chlorophenyl)(phenyl)methyl]piperazine", "2-chloroacetyl chloride", "Base (such as triethylamine or pyridine)", "Solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Add 4-[(4-chlorophenyl)(phenyl)methyl]piperazine to a solution of base in a solvent.", "Add 2-chloroacetyl chloride dropwise to the reaction mixture while stirring.", "Allow the reaction mixture to stir at room temperature for several hours.", "Extract the product with a suitable solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
802009-62-7 |
Product Name |
2-chloro-1-{4-[(4-chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethan-1-one |
Molecular Formula |
C19H20Cl2N2O |
Molecular Weight |
363.3 |
Purity |
93 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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